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Compound of Interest

Compound Name: Triphenylantimony

Cat. No.: B1630391 Get Quote

This guide provides comprehensive health and safety information for triphenylantimony (CAS

No. 603-36-1), tailored for researchers, scientists, and drug development professionals. It

covers toxicological data, exposure control, handling procedures, and emergency responses.

Chemical and Physical Properties
Triphenylantimony, also known as triphenylstibine, is an organometallic compound with the

chemical formula (C₆H₅)₃Sb or C₁₈H₁₅Sb.[1][2][3] It typically appears as an off-white to tan

crystalline solid or powder.[2][4][5] It is stable under normal conditions but is incompatible with

strong oxidizing agents.[2][4] The compound is insoluble in water but soluble in organic

solvents such as benzene, toluene, and chloroform.[5][6]

Table 1: Physical and Chemical Properties of Triphenylantimony
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Property Value Source(s)

Molecular Weight 353.1 g/mol [1][5][7]

Melting Point 52-57 °C [2][3][4][8]

Boiling Point 377 °C [2][4][8]

Flash Point
109 °C (228.2 °F) - 113 °C

(235.4 °F)
[2][8][9]

Density ~1.43 - 1.5 g/mL [2][5]

Water Solubility Insoluble [2][5][6]

Appearance
Off-white to light yellow

solid/powder
[2][4][8]

Toxicological Data and Health Hazards
Triphenylantimony is classified as toxic if swallowed and harmful if inhaled.[1][7][10] The

primary health hazards are associated with acute toxicity, and it may cause irritation to the skin,

eyes, and respiratory tract.[8][10]

2.1 Acute Toxicity

The compound exhibits significant acute oral toxicity.[2][10] Symptoms of overexposure may

include coughing, headache, and nausea after inhalation, and irritation of the digestive tract if

ingested.[8][10]

Table 2: Acute Toxicity Data for Triphenylantimony
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Route Species Value Source(s)

Oral Rat LD50 = 183 mg/kg [2][8]

Oral Mouse LD50 = 650 mg/kg [8]

Oral (ATE) - 500 mg/kg [7]

Inhalation (ATE) -
1.5 mg/L/4h

(dust/mist)
[7]

ATE: Acute Toxicity

Estimate; LD50:

Lethal Dose, 50%

2.2 Other Health Effects

Skin and Eye Irritation: May cause skin and eye irritation upon contact.[8][10]

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[8][10]

Chronic Effects: Prolonged or repeated exposure could lead to systemic effects, potentially

impacting the liver and kidneys.[11] Dermal exposure to antimony compounds can cause

papules and pustules around sweat and sebaceous glands.[1]

Carcinogenicity: Triphenylantimony is not listed as a carcinogen by ACGIH, IARC, NTP, or

CA Prop 65.[8]

2.3 Environmental Hazards

Triphenylantimony is toxic to aquatic life with long-lasting effects.[7][12] Release into the

environment should be avoided, and spills must be contained to prevent entry into drains and

public waters.[7][10][13]

Experimental Protocols
The specific experimental protocols used to generate the cited LD50 values are not detailed in

the available safety data sheets. However, such studies generally follow standardized
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guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

General Protocol for Acute Oral Toxicity (Based on OECD Guideline 423)

A typical acute oral toxicity study involves the following steps:

Test Animals: Healthy, young adult animals of a single sex (typically female rats) are used.

Dosage: A single dose of the substance is administered orally via gavage. The study

proceeds sequentially with a few animals at a time, using defined dose levels (e.g., 5, 50,

300, 2000 mg/kg body weight).

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,

eyes, and behavior), and body weight changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation period

to identify any pathological changes.

Endpoint: The LD50 value is estimated based on the observed mortality across the different

dose groups, allowing for classification of the substance's acute toxicity.

Exposure Control and Personal Protection
Effective control of exposure is critical when handling triphenylantimony. This involves a

combination of engineering controls and personal protective equipment (PPE).

4.1 Engineering Controls

Ventilation: Work should be conducted in a well-ventilated area.[8] The use of local exhaust

ventilation or a chemical fume hood is recommended to minimize dust and vapor

concentrations.[10][13]

Safety Equipment: Emergency eye wash fountains and safety showers should be readily

available in the immediate vicinity of any potential exposure.[10]

4.2 Personal Protective Equipment (PPE)
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The selection of appropriate PPE is dependent on the specific laboratory procedures being

performed.

Start: Handling Triphenylantimony

Assess Task:
- Weighing solid powder?

- Preparing solutions?
- Performing reaction?

Weighing Solid

Solid Handling

Solution Prep / Reaction

Liquid Handling

Required PPE:
- Lab Coat

- Chemical Safety Goggles
- Nitrile/Neoprene Gloves

- NIOSH-approved Respirator
  (N95 or higher for dust)

Required PPE:
- Lab Coat

- Chemical Safety Goggles
- Nitrile/Neoprene Gloves

- Work in Fume Hood

Click to download full resolution via product page

Caption: PPE selection workflow for handling triphenylantimony.

Table 3: Occupational Exposure Limits for Antimony & its Compounds
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Organization Limit Type Value Source(s)

OSHA PEL (TWA) 0.5 mg/m³ (as Sb) [1][8]

ACGIH TLV (TWA) 0.5 mg/m³ (as Sb) [1]

NIOSH IDLH 50 mg/m³ (as Sb) [1][8]

PEL: Permissible

Exposure Limit; TWA:

Time-Weighted

Average; TLV:

Threshold Limit Value;

IDLH: Immediately

Dangerous to Life or

Health

Handling, Storage, and Disposal
5.1 Safe Handling

Avoid contact with skin, eyes, and clothing.[8][13]

Do not breathe dust.[10] Minimize dust generation and accumulation.[8]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[7][10]

Use only in a chemical fume hood or with adequate local exhaust ventilation.[11]

5.2 Storage

Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizers.[8][10]

Keep containers tightly closed.[10][13]

Store locked up.[10]

5.3 Disposal
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Dispose of waste material at a licensed waste disposal facility in accordance with local,

state, and federal regulations.[10][13]

Do not empty into drains or release into the environment.[7][13]

Contaminated packaging should be handled in the same way as the substance itself.[7] One

method involves dissolving the material in a combustible solvent and burning it in a chemical

incinerator equipped with an afterburner and scrubber.[13]

Emergency Procedures
Immediate action is required in the event of an accidental exposure.

Route of Exposure

Exposure Incident Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Keep at rest.

3. Seek medical advice if unwell.

1. Remove contaminated clothing.
2. Wash skin with plenty of soap and water.

1. Immediately flush with water for at least 15 mins.
2. Remove contact lenses if present.

3. Get medical attention.

1. Rinse mouth.
2. Do NOT induce vomiting.

3. Immediately call a POISON CENTER or doctor.

Show SDS to Medical Personnel

Click to download full resolution via product page

Caption: Emergency first aid workflow for triphenylantimony exposure.

6.1 First Aid Measures

Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing

position. Seek medical advice if you feel unwell.[10]

Skin Contact: Wash the affected area with plenty of soap and water.[10] Get medical aid if

irritation develops or persists.[8]

Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes, removing

contact lenses if possible. Get medical attention.[8][10]
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Ingestion: If swallowed, rinse the mouth with water.[7][13] Immediately call a poison center or

doctor.[10] Never give anything by mouth to an unconscious person.[8][10]

6.2 Firefighting Measures

Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical to extinguish

fires.[7][10]

Hazards: Irritating fumes, carbon oxides, and antimony oxides may be generated during a

fire.[8][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8][14]

6.3 Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel.[10] Wear appropriate PPE,

including respiratory protection, gloves, and eye protection.[13] Avoid dust formation.[10]

Containment and Cleanup: Sweep or shovel spills into a suitable, closed container for

disposal.[8][10] Prevent entry into sewers and public waters.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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